Cas no 31733-58-1 (Benzeneacetamide, 4-amino-N-(phenylmethyl)-)
31733-58-1 structure
Product Name:Benzeneacetamide, 4-amino-N-(phenylmethyl)-
CAS No:31733-58-1
MF:C15H16N2O
MW:240.300343513489
CID:1448304
PubChem ID:20112348
Update Time:2025-04-20
Benzeneacetamide, 4-amino-N-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetamide, 4-amino-N-(phenylmethyl)-
- 31733-58-1
- SCHEMBL6962953
- AKOS000150542
- 2-(4-AMINOPHENYL)-N-BENZYLACETAMIDE
-
- Inchi: 1S/C15H16N2O/c16-14-8-6-12(7-9-14)10-15(18)17-11-13-4-2-1-3-5-13/h1-9H,10-11,16H2,(H,17,18)
- InChI Key: OUIHBOMOUPBFPP-UHFFFAOYSA-N
- SMILES: O=C(CC1C=CC(=CC=1)N)NCC1C=CC=CC=1
Computed Properties
- Exact Mass: 240.12638
- Monoisotopic Mass: 240.126263138g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 55.1Ų
Experimental Properties
- PSA: 55.12
Benzeneacetamide, 4-amino-N-(phenylmethyl)- Related Literature
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
31733-58-1 (Benzeneacetamide, 4-amino-N-(phenylmethyl)-) Related Products
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